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Compound of Interest

Compound Name: Forrestiacids J

Cat. No.: B15139399

For Researchers, Scientists, and Drug Development Professionals

Introduction

Forrestiacid J is a novel, complex pentaterpenoid natural product isolated from the endangered
Asian Douglas Fir, Pseudotsuga forrestii.[1][2] Structurally, it is a [4+2] type pentaterpenoid
derived from a rearranged lanostane and an abietane unit.[1][2] Preliminary studies on related
compounds, Forrestiacids A and B, have demonstrated potent inhibitory activity against ATP-
citrate lyase (ACL), a critical enzyme that links carbohydrate metabolism to lipid synthesis.[1][2]
ACL catalyzes the conversion of citrate to acetyl-CoA, the primary building block for fatty acids
and cholesterol.[1] Forrestiacid A has been shown to significantly inhibit de novo fatty acid and
cholesterol synthesis in the human liver carcinoma cell line, HepG2.[1] This makes Forrestiacid
J a compelling candidate for further investigation as a potential therapeutic agent for metabolic
disorders such as hyperlipidemia.

These application notes provide a detailed protocol for a cell-based assay to evaluate the
inhibitory effect of Forrestiacid J on lipogenesis in HepG2 cells. The described methodology is
based on the established activity of related forrestiacids and employs a radiolabeling approach
to quantify de novo lipid synthesis.

Data Presentation

The following table summarizes the reported inhibitory effects of Forrestiacid A on de novo
lipogenesis in HepG2 cells, serving as an example of expected data from the described
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protocol.[1]

o Inhibition of
. Inhibition of Fatty
Compound Concentration (uM) . . Cholesterol
Acid Synthesis (%) .
Synthesis (%)

Forrestiacid A 10 ~75% ~93%
Forrestiacid A 20 ~75% ~93%
Forrestiacid A 40 ~75% ~93%

Signaling Pathway

The following diagram illustrates the central role of ATP-citrate lyase (ACL) in the lipogenesis
pathway, the target of Forrestiacid J.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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